N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)nicotinamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H17N3O4/c18-12-3-4-13(19)17(12)7-9-21-8-6-16-14(20)11-2-1-5-15-10-11/h1-2,5,10H,3-4,6-9H2,(H,16,20)
• InChI Key: QSHCGPKRRUFQAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNC(=O)C2=CN=CC=C2
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol
• CAS No.: 2034391-90-5

Description

N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)nicotinamide is a useful research compound. Its molecular formula is C14H17N3O4 and its molecular weight is 291.307. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Analog Development

N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)nicotinamide has been utilized in the development of fluorescent analogs of coenzymes like nicotinamide adenine dinucleotide (NAD). For instance, nicotinamide 1,N(6)-ethenoadenine dinucleotide, a fluorescent analog of NAD, shows promising spectroscopic properties and reasonable activity in dehydrogenase-catalyzed reactions, highlighting its potential in biochemical research (Barrio, Secrist, & Leonard, 1972).

Biochemical Transformations

Research into the chemical conversion of nicotinic acid and nicotinamide to derivatives like N-methyl-2-pyridone provides insights into metabolic processes in organisms. This transformation is a key step in understanding the metabolic fate of these compounds, which has implications in both physiology and pharmacology (Holman & Wiegand, 1948).

Enzyme Activity Studies

Nicotinamide derivatives have been central in studies exploring enzyme activities like Nicotinamide N-methyltransferase (NNMT). NNMT plays a significant role in the N-methylation of nicotinamide, impacting metabolic pathways. Investigating the biochemical properties and variations in NNMT activity contributes to our understanding of metabolic regulation and drug metabolism (Rini, Szumlanski, Guerciolini, & Weinshilboum, 1990).

Structural Analysis and Inhibitor Development

The structural analysis of enzymes like NNMT in complex with nicotinamide derivatives has provided insights into substrate recognition and catalysis. This knowledge is crucial for developing inhibitors that could have therapeutic applications, especially in diseases where NNMT is overexpressed, like certain cancers (Peng et al., 2011).

Metabolic Studies in Plants

The metabolism of nicotinamide in plants, involving its conversion to compounds like trigonelline or nicotinic acid glucoside, is another area of study. Understanding these pathways helps in comprehending the plant's response to environmental stress and its nutritional aspects (Matsui et al., 2007).

Potential Anticancer Research

Nicotinamide derivatives have shown potential in anticancer research, with studies indicating their role in apoptosis induction and inhibition of cell proliferation. This could pave the way for new therapeutic strategies in cancer treatment (Cai et al., 2003).